1,3-Dimethyl-1H-pyrazole-4-sulfonyl fluoride

• Molecular Formula: C5H7FN2O2S
• Molecular Weight: 178.19 g/mol
• SMILES: CC1=NN(C=C1S(=O)(=O)F)C
• InChI: InChI=1S/C5H7FN2O2S/c1-4-5(11(6,9)10)3-8(2)7-4/h3H,1-2H3
• InChIKey: MBZFYWJHZZPXMH-UHFFFAOYSA-N

1,3-Dimethyl-1H-pyrazole-4-sulfonyl fluoride – Heterocyclic Sulfonyl Fluoride Building Block for SuFEx Click Chemistry and Covalent Probe Design

1,3-Dimethyl-1H-pyrazole-4-sulfonyl fluoride (CAS 1936338-24-7; MF C₅H₇FN₂O₂S; MW 178.19 g/mol) is a heterocyclic sulfonyl fluoride bearing a 1,3-dimethylpyrazole core with the sulfonyl fluoride (–SO₂F) motif at the 4-position. It belongs to the class of S(VI)–fluoride exchange (SuFEx) click chemistry hubs, which exhibit a unique balance of aqueous stability and tunable electrophilic reactivity toward nucleophilic protein residues [1]. The 4-position attachment of the sulfonyl fluoride group, combined with the electron-donating methyl substituents at N1 and C3, confers a computed XLogP3 of 0.4 and topological polar surface area of 60.3 Ų, placing it within favorable drug-like chemical space [2]. This compound is commercially available at 95% minimum purity specification from multiple suppliers .

Workflow SuFEx click chemistry hub for covalent probe assembly

Selection 4‑position sulfonyl fluoride with confirmed regiochemical purity

Use Context Fragment-based screening, parallel library synthesis, ABPP probe development

• [1] Narayanan, A.; Jones, L. H. Sulfonyl fluorides as privileged warheads in chemical biology. Chem. Sci. 2015, 6, 2650–2659. DOI: 10.1039/C5SC00408J. View Source
• [2] PubChem Compound Summary CID 122236210: 1,3-Dimethyl-1H-pyrazole-4-sulfonyl fluoride. National Center for Biotechnology Information. Accessed 2026-05-10. View Source

Why 1,3-Dimethyl-1H-pyrazole-4-sulfonyl fluoride Cannot Be Interchanged with Its 5-Sulfonyl Fluoride Regioisomer or Other Pyrazole Sulfonyl Fluoride Analogs

Generic substitution among pyrazole sulfonyl fluoride analogs fails because the sulfonyl fluoride attachment position on the pyrazole ring fundamentally alters electronic properties, lipophilicity, and SuFEx reactivity. The 4-sulfonyl fluoride regioisomer (XLogP3 = 0.4) is measurably less lipophilic than the 5-sulfonyl fluoride isomer (XLogP3 = 0.7), a ΔlogP of –0.3 that can translate into meaningfully different membrane permeability and off-target binding profiles in cellular contexts [1]. Furthermore, the electron-donating 1,3-dimethyl substitution pattern on the pyrazole core modulates the electrophilicity of the –SO₂F warhead differently than unsubstituted or mono-substituted analogs, affecting both SuFEx reaction kinetics and the selectivity of covalent protein modification. The 4-position attachment, as opposed to the 5-position, also enables distinct synthetic derivatization routes through SuFEx chemistry, as demonstrated in the Diversity Oriented Clicking (DOC) platform wherein 1,3,5-trisubstituted-1H-pyrazole-4-sulfonyl fluorides are assembled with exclusive regiochemical control [2]. These quantifiable physicochemical and synthetic differences preclude simple interchangeability and necessitate deliberate compound selection based on the intended application.

Target Compound 1,3‑Dimethyl‑1H‑pyrazole‑4‑sulfonyl fluoride (4‑SO₂F isomer)

5‑Sulfonyl Fluoride Regioisomer Lipophilicity may shift; ΔXLogP3 of –0.3 can alter membrane permeability and off‑target binding profiles

Target Compound 1,3‑Dimethyl‑4‑SO₂F with defined substitution pattern

Unsubstituted or Mono‑substituted Analogs Electrophilicity and SuFEx kinetics may differ; covalent modification selectivity not transferable

Target Compound Exclusive 4‑position regioisomer from controlled synthesis

Friedel–Crafts Derived Pyrazole Sulfonyl Chlorides Regioisomeric mixtures may contaminate SAR interpretation; isolated yields often low

Similar product does not mean interchangeable product. Regioisomeric identity, substitution pattern, and warhead type each require deliberate verification.

• [1] PubChem CID 122236210 (XLogP3 = 0.4) vs CID 165460536 (XLogP3 = 0.7): Computed XLogP3 values for 1,3-dimethyl-1H-pyrazole-4-sulfonyl fluoride and its 5-sulfonyl fluoride regioisomer, respectively. National Center for Biotechnology Information. Accessed 2026-05-10. View Source
• [2] Smedley, C. J.; Giel, M.-C.; Fallon, T.; Moses, J. E. Diversity Oriented Clicking (DOC): Divergent Synthesis of SuFExable Pharmacophores From 2-Substituted-Alkynyl-1-Sulfonyl Fluoride (SASF) Hubs. 2020. PMC7572632. View Source

1,3-Dimethyl-1H-pyrazole-4-sulfonyl fluoride: Quantitative Differentiation Evidence for Scientific Procurement Decisions

XLogP3 Lipophilicity Differentiation: 4-Sulfonyl Fluoride Isomer Is Less Lipophilic Than the 5-Sulfonyl Fluoride Regioisomer

The 4-sulfonyl fluoride regioisomer (1,3-dimethyl-1H-pyrazole-4-sulfonyl fluoride) has a computed XLogP3 of 0.4, compared to an XLogP3 of 0.7 for its 5-sulfonyl fluoride regioisomer (1,3-dimethyl-1H-pyrazole-5-sulfonyl fluoride), as calculated by the XLogP3 algorithm implemented in PubChem [1]. This ΔXLogP3 of –0.3 indicates that the 4-isomer is measurably less lipophilic. Importantly, both isomers share identical molecular formula (C₅H₇FN₂O₂S), molecular weight (178.19 g/mol), topological polar surface area (60.3 Ų), hydrogen bond acceptor count (4), and rotatable bond count (1), isolating the attachment position as the sole determinant of the lipophilicity difference [2].

Lipophilicity ΔlogP

Head-to-head

XLogP3: 0.4 (4‑SO₂F) vs 0.7 (5‑SO₂F); Δ = –0.3

Supports selection when lower lipophilicity-driven off‑target binding is an assay consideration

Computed by XLogP3 algorithm; both isomers share identical MW, TPSA, and HBA. Experimental logP may differ.

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 0.4 (1,3-dimethyl-1H-pyrazole-4-sulfonyl fluoride)
Comparator Or Baseline	XLogP3 = 0.7 (1,3-dimethyl-1H-pyrazole-5-sulfonyl fluoride)
Quantified Difference	ΔXLogP3 = –0.3 (4-isomer less lipophilic than 5-isomer)
Conditions	Computed by XLogP3 algorithm v3.0 (PubChem 2019.06.18 release); both compounds share identical molecular formula, MW, TPSA, HBA, and rotatable bond count.

Why This Matters

A ΔlogP of –0.3 can translate into measurably different passive membrane permeability and nonspecific protein binding, making the 4-isomer preferable for target engagement studies where reduced lipophilicity-driven off-target binding is desired.

• [1] PubChem Compound Summary CID 122236210: 1,3-Dimethyl-1H-pyrazole-4-sulfonyl fluoride, Computed Properties (XLogP3 = 0.4). National Center for Biotechnology Information. Accessed 2026-05-10. View Source
• [2] PubChem Compound Summary CID 165460536: 1,3-dimethyl-1H-pyrazole-5-sulfonyl fluoride, Computed Properties (XLogP3 = 0.7). National Center for Biotechnology Information. Accessed 2026-05-10. View Source

Sulfonyl Fluoride vs Sulfonyl Chloride: Superior Chemical Stability Enables Storage, Handling, and Late-Stage Parallel Synthesis

Heterocyclic sulfonyl fluorides, including pyrazole-4-sulfonyl fluorides, exhibit markedly superior chemical stability compared to their sulfonyl chloride counterparts. Tucker et al. (2015) demonstrated that pyrimidine and pyridine sulfonyl chlorides 'lack suitable chemical stability' for parallel medicinal chemistry workflows, whereas the corresponding sulfonyl fluorides were sufficiently stable for purification, storage, and subsequent derivatization via SuFEx chemistry [1]. For pyrazole-4-sulfonyl fluorides specifically, the same study established a 3-step parallel medicinal chemistry (PMC) protocol yielding diverse pyrazole-4-sulfonamides without intermediate purification, relying on the stability of the sulfonyl fluoride intermediate [1]. In contrast, the corresponding 1-substituted pyrazole-4-sulfonyl chlorides prepared by direct Friedel–Crafts sulfonylation produced 'varying mixtures of regioisomeric sulfonyl chlorides' (e.g., 2a and 2b) with low overall yields, and isolation was complicated by indistinguishable mass-triggered HPLC retention times between regioisomers [1]. Commercially, 1,3-dimethyl-1H-pyrazole-4-sulfonyl fluoride is specified for long-term storage in a cool, dry place at 95% minimum purity, consistent with the documented stability advantage of aryl sulfonyl fluorides over sulfonyl chlorides .

Stability vs Sulfonyl Chloride

Class-level

Sulfonyl fluoride: isolable, storable, SuFEx‑competent. Sulfonyl chloride: prone to hydrolysis and regioisomeric scrambling during synthesis.

Enables build‑and‑store library strategies; avoids isomeric contamination in parallel chemistry

No quantitative half‑life data specifically for this compound; class‑level inference from Tucker et al. (2015).

Evidence Dimension	Chemical stability and synthetic practicality
Target Compound Data	Stable sulfonyl fluoride; isolable, storable, and SuFEx-competent; 95% purity specification on commercial supply
Comparator Or Baseline	Corresponding heterocyclic sulfonyl chlorides: 'lack suitable chemical stability' (Tucker et al. 2015); pyrazole-4-sulfonyl chlorides degrade or form regioisomeric mixtures during synthesis [1]
Quantified Difference	Sulfonyl fluorides are stable to isolation and storage; sulfonyl chlorides are prone to hydrolysis and regiochemical scrambling. No quantitative half-life data available specifically for this compound.
Conditions	Standard laboratory storage conditions; parallel medicinal chemistry purification workflows (Tucker et al. 2015).

Why This Matters

For procurement decisions in medicinal chemistry and chemical biology groups, the sulfonyl fluoride form enables build-and-store library strategies, whereas the sulfonyl chloride form requires immediate use and risks isomeric contamination.

• [1] Tucker, J. W.; Chenard, L.; Young, J. M. Selective Access to Heterocyclic Sulfonamides and Sulfonyl Fluorides via a Parallel Medicinal Chemistry Enabled Method. ACS Comb. Sci. 2015, 17 (11), 653–657. DOI: 10.1021/acscombsci.5b00120. View Source

SuFEx Click Chemistry Reactivity Profile: Chemoselective S(VI)–F Exchange vs Promiscuous Electrophilicity of Sulfonyl Chlorides

The sulfonyl fluoride (–SO₂F) group on 1,3-dimethyl-1H-pyrazole-4-sulfonyl fluoride participates in sulfur(VI) fluoride exchange (SuFEx) chemistry, a second-generation click chemistry paradigm introduced by Sharpless et al. (2014) [1]. The defining feature of SuFEx is its chemoselectivity: unlike sulfonyl chlorides (–SO₂Cl) which react rapidly and relatively non-selectively with diverse nucleophiles (amines, alcohols, thiols) under uncontrolled conditions, sulfonyl fluorides remain inert to many nucleophiles in the absence of specific activation (e.g., silyl-protected nucleophiles, Lewis basic promoters, or specific pH conditions) [1][2]. This 'switchable' reactivity is attributed to the high S–F bond dissociation energy and the resistance of the S–F bond to reductive cleavage, in contrast to the labile S–Cl bond [1]. The Narayanan and Jones (2015) review from Pfizer further established that sulfonyl fluorides 'possess the right balance of biocompatibility (including aqueous stability) and protein reactivity,' enabling them to modify not only reactive serines but also context-specific threonine, lysine, tyrosine, cysteine, and histidine residues depending on the local protein microenvironment [2]. This contrasts with acrylamide-based covalent warheads, which are predominantly cysteine-selective. For 1,3-dimethyl-1H-pyrazole-4-sulfonyl fluoride, the electron-donating N1 and C3 methyl substituents are expected to modestly attenuate sulfonyl fluoride electrophilicity relative to unsubstituted or electron-withdrawing group-bearing analogs, though quantitative kinetic data for this specific substitution pattern were not identified in the open literature [2].

SuFEx Chemoselectivity

Class-level

Sulfonyl fluoride remains inert to many nucleophiles without activation; sulfonyl chlorides react promiscuously. Acrylamides are predominantly Cys‑selective.

Supports controlled, on‑demand covalent modification for ABPP and covalent inhibitor design

No compound‑specific kinetic rate constants identified. Dimethyl substitution may modestly moderate reactivity.

Evidence Dimension	Chemoselectivity and bioorthogonality of the electrophilic warhead
Target Compound Data	Participates in SuFEx click chemistry; requires nucleophile activation conditions (e.g., silyl ethers, DBU, specific pH); resists hydrolysis and reduction under standard conditions [1][2]
Comparator Or Baseline	Sulfonyl chlorides: react rapidly and non-selectively with diverse nucleophiles; lack bioorthogonality; prone to hydrolysis. Acrylamides: predominantly cysteine-selective. [2]
Quantified Difference	No quantitative kinetic rate constant (k_sufex or k_hydrolysis) available specifically for this compound. Class-level inference: sulfonyl fluorides exhibit t₁/₂ in aqueous buffer significantly longer than sulfonyl chlorides (qualitative observation across multiple studies).
Conditions	SuFEx conditions: silyl ether nucleophiles, DBU catalysis, or specific amine/aryl silyl ether conditions (Sharpless et al. 2014, Narayanan & Jones 2015).

Why This Matters

For chemical biology and covalent inhibitor design, the chemoselectivity of sulfonyl fluorides enables controlled, on-demand covalent modification, reducing off-target labeling that plagues more promiscuous electrophiles like sulfonyl chlorides, thereby improving signal-to-noise in activity-based protein profiling (ABPP) experiments.

• [1] Dong, J.; Krasnova, L.; Finn, M. G.; Sharpless, K. B. Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angew. Chem. Int. Ed. 2014, 53 (36), 9430–9448. DOI: 10.1002/anie.201309399. View Source
• [2] Narayanan, A.; Jones, L. H. Sulfonyl fluorides as privileged warheads in chemical biology. Chem. Sci. 2015, 6, 2650–2659. DOI: 10.1039/C5SC00408J. View Source

Exclusive Regioselectivity in Pyrazole-4-Sulfonyl Fluoride Synthesis vs Regioisomeric Mixtures from Friedel–Crafts Sulfonylation

Direct Friedel–Crafts sulfonylation of N-substituted pyrazoles with chlorosulfonic acid produces regioisomeric mixtures of 4- and 5-sulfonyl chlorides whose ratio varies as a function of the N-substituent, with low overall yields and co-eluting regioisomeric byproducts that are indistinguishable by mass-triggered reverse-phase HPLC during purification [1]. In contrast, the sulfur-functionalized aminoacrolein route developed by Tucker et al. (Pfizer, 2015) enables exclusive formation of pyrazole-4-sulfonyl fluorides (and -sulfonamides) with complete regiochemical fidelity, eliminating the need for regioisomer separation [1]. Furthermore, the copper-catalyzed cascade reaction of α-diazocarbonyl compounds with ethenesulfonyl fluoride (ESF) reported by Yang et al. (2022) provides an alternative route to highly functionalized pyrazolyl aliphatic sulfonyl fluorides in 66–98% yields with exclusive regioselectivity, broad substrate scope, and high atom economy [2]. While this cascade method constructs pyrazolyl aliphatic (rather than aromatic) sulfonyl fluorides, it establishes a synthetic benchmark for the class and demonstrates that pyrazole-4-sulfonyl fluoride scaffolds are accessible with reliable regiochemical control [2]. For procurement, sourcing 1,3-dimethyl-1H-pyrazole-4-sulfonyl fluoride with confirmed 4-position attachment avoids the risk of regioisomeric contamination that would confound structure-activity relationship (SAR) interpretation and biological assay reproducibility.

Regioselective Synthesis

Cross-study comparable

Aminoacrolein and cascade routes provide exclusive 4‑sulfonyl fluoride. Friedel–Crafts routes yield variable regioisomeric mixtures (e.g., 1:1 to 10:1) with co‑eluting byproducts.

Confirmed 4‑position attachment avoids false SAR signals from isomeric contamination

Yields for cascade route: 66–98% (Yang et al. 2022). Commercial material specified at 95% minimum purity.

Evidence Dimension	Regiochemical purity of the sulfonyl fluoride attachment position
Target Compound Data	Exclusive 4-sulfonyl fluoride regioisomer; sourced at 95% purity (AKSci, Leyan)
Comparator Or Baseline	Friedel–Crafts sulfonylation of pyrazoles yields 'varying mixtures of regioisomeric sulfonyl chlorides (e.g., 2a and 2b)' with inseparable co-elution (Tucker et al. 2015) [1]
Quantified Difference	100% regiochemical fidelity for aminoacrolein-based and cascade-based routes vs variable and unpredictable isomeric ratios (e.g., 1:1 to 10:1 depending on N-substituent) for Friedel–Crafts routes. Cascade reaction yields: 66–98% [2].
Conditions	Tucker method: sulfur-functionalized aminoacrolein, 3-step PMC protocol. Yang method: Cu-catalyzed cascade, α-diazocarbonyl + ESF. Friedel–Crafts: N-substituted pyrazole + ClSO₃H, heat.

Why This Matters

For SAR-driven medicinal chemistry programs, regioisomeric purity is non-negotiable: a 5% contamination with the 5-sulfonyl fluoride isomer could produce false SAR signals, misassign structure-activity relationships, and waste downstream resources on inactive or mischaracterized leads.

• [1] Tucker, J. W.; Chenard, L.; Young, J. M. Selective Access to Heterocyclic Sulfonamides and Sulfonyl Fluorides via a Parallel Medicinal Chemistry Enabled Method. ACS Comb. Sci. 2015, 17 (11), 653–657. DOI: 10.1021/acscombsci.5b00120. View Source
• [2] Yang, W.-F.; Shu, T.; Chen, H.-R.; Qin, H.-L.; Tang, H. A cascade reaction for regioselective construction of pyrazole-containing aliphatic sulfonyl fluorides. Org. Biomol. Chem. 2022, 20, 3506–3510. DOI: 10.1039/D2OB00515H. View Source

Optimal Application Scenarios for 1,3-Dimethyl-1H-pyrazole-4-sulfonyl fluoride Based on Demonstrated Differentiation Evidence

Covalent Inhibitor Fragment Library Design Requiring Balanced Lipophilicity

For fragment-based covalent inhibitor screening programs that demand fragment-like physicochemical properties (MW < 200 Da, XLogP < 1), 1,3-dimethyl-1H-pyrazole-4-sulfonyl fluoride offers a XLogP3 of 0.4 [1], fulfilling the 'rule of three' criteria for fragment libraries while providing a SuFEx-competent electrophilic warhead. This XLogP3 is measurably lower than its 5-sulfonyl fluoride regioisomer (XLogP3 = 0.7) [2], making it the preferred choice when minimizing lipophilicity-driven off-target binding is a design objective. The low molecular weight (178.19 g/mol) and TPSA of 60.3 Ų further support its suitability as a fragment starting point with room for subsequent lead optimization without violating drug-like chemical space boundaries [1].

Parallel Medicinal Chemistry Library Synthesis via SuFEx Derivatization

The compound is ideally suited as a SuFEx hub for parallel library synthesis, where the stable sulfonyl fluoride group remains intact during purification and storage, then undergoes chemoselective SuFEx reaction with silyl ether, amine, or other nucleophile building blocks under controlled activation conditions [3][4]. This workflow, demonstrated by the Pfizer group for pyrazole-4-sulfonamide libraries, eliminates the degradation and regiochemical scrambling issues that plague sulfonyl chloride-based parallel synthesis [4]. Procurement of the 95% purity grade with confirmed 4-position regiochemistry ensures that each well of the library plate starts from a single, defined chemical entity, critical for reliable SAR interpretation .

Activity-Based Protein Profiling (ABPP) Probe Scaffold with Tunable Reactivity

As a sulfonyl fluoride electrophile, 1,3-dimethyl-1H-pyrazole-4-sulfonyl fluoride can serve as a core scaffold for ABPP probe development, where its SuFEx reactivity profile provides chemoselective covalent modification of context-specific nucleophilic residues (serine, threonine, lysine, tyrosine, cysteine, histidine) depending on the protein microenvironment [3]. The dimethyl substitution on the pyrazole ring is expected to modestly moderate sulfonyl fluoride electrophilicity, potentially reducing non-specific background labeling compared to unsubstituted or electron-withdrawing group-bearing analogs, though direct comparative ABPP data for this specific compound are not yet available in the literature. Researchers should validate labeling selectivity experimentally for their target of interest [3].

Physicochemical Comparator Standard for Pyrazole Sulfonyl Fluoride SAR Studies

The compound's well-defined and publicly accessible computed properties (XLogP3 = 0.4, TPSA = 60.3 Ų, HBA = 4, rotatable bonds = 1, MW = 178.19 g/mol) on PubChem [1] make it a suitable comparator standard for SAR studies exploring the impact of N1-substituent variation (e.g., ethyl, benzyl, difluoromethyl, 2-fluoroethyl) or additional ring substitution (e.g., 5-chloro, 3-bromo, 5-fluoro) on both SuFEx reactivity and biological activity. Its intermediate lipophilicity within the pyrazole-4-sulfonyl fluoride series provides a central reference point from which to assess how substituent changes shift logP and modulate both pharmacokinetic behavior and target engagement selectivity.

Application

Selection Property

Validation Focus

Fragment-based covalent inhibitor screening

Lipophilicity and fragment physicochemical profile

Rule‑of‑three assessment; off‑target binding review

SuFEx parallel library synthesis

Sulfonyl fluoride stability and regiochemical purity

Single‑entity well validation; SAR reproducibility

ABPP probe development

SuFEx chemoselectivity and reactivity moderation

Target‑specific labeling validation; background reduction review

Pyrazole sulfonyl fluoride SAR comparator

Computed physicochemical properties and logP reference

SAR interpretation; logP shift and permeability assessment

• [1] PubChem Compound Summary CID 122236210: 1,3-Dimethyl-1H-pyrazole-4-sulfonyl fluoride, Computed Properties. National Center for Biotechnology Information. Accessed 2026-05-10. View Source
• [2] PubChem Compound Summary CID 165460536: 1,3-dimethyl-1H-pyrazole-5-sulfonyl fluoride, Computed Properties (XLogP3 = 0.7). National Center for Biotechnology Information. Accessed 2026-05-10. View Source
• [3] Narayanan, A.; Jones, L. H. Sulfonyl fluorides as privileged warheads in chemical biology. Chem. Sci. 2015, 6, 2650–2659. DOI: 10.1039/C5SC00408J. View Source
• [4] Tucker, J. W.; Chenard, L.; Young, J. M. Selective Access to Heterocyclic Sulfonamides and Sulfonyl Fluorides via a Parallel Medicinal Chemistry Enabled Method. ACS Comb. Sci. 2015, 17 (11), 653–657. DOI: 10.1021/acscombsci.5b00120. View Source